Cas no 103499-19-0 (1,2,4-Oxadiazole, 5-methyl-3-(1-naphthalenyl)-)

• Product name: 1,2,4-Oxadiazole, 5-methyl-3-(1-naphthalenyl)-
• CAS No: 103499-19-0
• MF: C₁₃H₁₀N₂O
• MW: 210.2313
• CID: 1137088
• PubChem ID: 13676614

1,2,4-Oxadiazole, 5-methyl-3-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-methyl-3-(1-naphthalenyl)-
• 5-methyl-3-naphthalen-1-yl-1,2,4-oxadiazole
• DTXSID70546465
• 5-Methyl-3-(naphthalen-1-yl)-1,2,4-oxadiazole
• 103499-19-0

• Inchi： InChI=1S/C13H10N2O/c1-9-14-13(15-16-9)12-8-4-6-10-5-2-3-7-11(10)12/h2-8H,1H3
• InChI Key： GFXOBKGGABURGT-UHFFFAOYSA-N
• SMILES： CC1=NC(=NO1)C2=CC=CC3=CC=CC=C32

Computed Properties

• Exact Mass: 210.0794
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų
• XLogP3: 3.5

Experimental Properties

• PSA: 38.92
• LogP: 3.19820